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Compound of Interest

Compound Name: Acetobromofucose
CAS No.: 16741-27-8
Cat. No.: B1139881
Get Quote
. J

Part 1: Hazard Dynamics & Risk Assessment

The "Silent" Hazard: Hydrolysis & HBr Evolution Acetobromofucose is not merely a solid
irritant; it is a moisture-sensitive glycosyl halide. Upon contact with ambient humidity or
mucosal moisture (eyes, lungs, sweat), it undergoes rapid hydrolysis. This reaction releases
Hydrobromic Acid (HBr) and acetic acid.

e Immediate Threat: Chemical burns to mucous membranes and respiratory tract.

» Delayed Threat: The lipophilic nature of the acetylated sugar allows it to penetrate the
epidermis before hydrolyzing, potentially causing deep tissue damage that is not immediately
felt ("delayed burn™).

» Analogous Toxicity: Based on structural analogs like Acetobromo-

-maltose, this compound should be treated as Toxic in contact with skin (H311) and Toxic if
inhaled (H331) [1].

Risk Profile Summary
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Hazard Type

Mechanism

Critical Safety Threshold

Respiratory

HBr gas evolution upon

hydrolysis.

Zero tolerance for benchtop
handling. Fume hood

mandatory.

Lipophilic permeation + Acid

Double-gloving required.

Single nitrile layer is

Dermal ) ) o
generation. insufficient for prolonged
contact.
) ) Standard safety glasses are
Direct corrosive damage to o )
Ocular minimum; goggles required for
cornea. )
>1g handling.
Must be stored at -20°C under
Thermal/Moisture degradation.  ;
Stability g inert gas (Ar/N

[1]

).

Part 2: PPE Decision Matrix

Do not rely on a "one-size-fits-all* approach. Select PPE based on the specific operational

scale.

PPE Selection Logic (Graphviz)
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Scale of Operation

Prep Scale / Synthesis
(> 100 mg)

l

] LEVEL 2 PPE:
LEVEL 1 PPE: - Fume Hood (High Flow)
- Fume Hood (Sash Low) i
- Chemical Goggles

- Safety Glasses o
o - Double Nitrile (Outer: Long Cuff)
Double Nitrile Gloves (0.11mm) - Lab Coat + Apron

Analytical / Small Scale

(< 100 mg) Spill Cleanup / Emergency

LEVEL 3 PPE:
- Full Face Respirator (ABEK1)
- Silver Shield/Laminate Gloves
- Tyvek Suit

Click to download full resolution via product page

Figure 1: Decision tree for selecting appropriate PPE based on operational scale and risk level.

Detailed PPE Specifications
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Component

Standard Protocol
(<1g)

High Risk / Spill
Response

Technical Rationale

Hand Protection

Double Nitrile (min 5
mil). Change outer
pair immediately upon

splash.[2]

Laminate (Silver
Shield) or Butyl
Rubber.

Glycosyl halides can
permeate thin nitrile.
The inner glove
protects against the
"sweat hydrolysis"
effect if the outer

glove is breached.

Eye Protection

Side-shield safety
glasses (ANSI 787.1).

Chemical Splash

Goggles (unvented).

HBrgasis a
lachrymator. Goggles
prevent vapor contact

with the eyes.

Respiratory

Fume Hood (Face

velocity 100 fpm).

Full-face respirator
with Acid Gas (E) +
Particulate (P100)

cartridges.

Inhalation of dust or
hydrolysis vapors
causes severe

respiratory edema [2].

Body

Cotton Lab Coat
(buttoned).

Chemical-resistant
apron (Tychem or
PVC).

Cotton absorbs spills;
an apron provides an
impermeable barrier

for larger volumes.

Part 3: Operational Protocols
The "Dry Chain" Handling Method

Because Acetobromofucose degrades rapidly, safety and product integrity are linked. Use

this "Dry Chain" protocol to minimize HBr exposure.

o Equilibration: Remove the vial from the -20°C freezer. Place it in a desiccator and allow it to

warm to room temperature before opening.

o Why? Opening a cold vial condenses atmospheric water, triggering hydrolysis and

releasing acid gas into the face of the user.
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* Inert Weighing:
o Flush the weighing vessel with Nitrogen or Argon.
o Transfer the solid quickly using a clean, dry spatula.

o Tip: Do not use metal spatulas if the solid appears "wet" or sticky (sign of
degradation/acidity); use PTFE-coated tools to prevent metal leaching.

o Solvent Choice: Dissolve immediately in anhydrous solvent (DCM, THF, or Toluene).

o Safety Note: Once dissolved, the vapor pressure of the solution may carry HBr. Keep the
vessel closed.

Emergency & Spill Response

Scenario: You drop a 5g vial of Acetobromofucose on the floor.
o Evacuate & Ventilate: Clear the immediate area.[3] HBr gas will evolve if the floor is humid.
e PPE Upgrade: Don Level 3 PPE (Respirator + Laminate Gloves).
o Neutralization (The "Solid Quench®):
o Do NOT spray water (this accelerates gas evolution).
o Cover the spill with Sodium Bicarbonate (NaHCO

) or Calcium Carbonate powder.

o Mix gently to neutralize potential acid generation.

o Cleanup: Sweep up the powder (now mixed with base) into a double-bagged waste
container. Label as "Halogenated Organic Waste - Contaminated with Acid."

Part 4: Waste Disposal & Quenching

Never dispose of active glycosyl bromides directly into solvent waste drums. They can react
with other waste streams (e.g., alcohols/amines) to generate heat or pressure.
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Quenching Workflow (Graphviz)

Active Acetobromofucose Dilute . . i Add Methanol + ‘Wait 30 mins Dispose as Halogenated
Waste/Residue Risscliglilbekl sectong Triethylamine (Et3N) itz i) (TN = 7)) Organic Waste

Click to download full resolution via product page

Figure 2: Chemical quenching protocol to convert reactive bromide into stable methyl glycoside
before disposal.

Quenching Procedure:

Dissolve residue in a small amount of Dichloromethane (DCM).

Add excess Methanol (acts as a nucleophile).

Add Triethylamine (scavenges the HBr produced).

Allow to stand for 30 minutes. The bromide is converted to a stable methyl glycoside and
HBr is neutralized to Et

N-HBr salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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